Cas no 834885-70-0 (Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1R,2R)-)

Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1R,2R)- structure
834885-70-0 structure
Product Name:Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1R,2R)-
CAS No:834885-70-0
MF:C10H17NO
MW:167.248082876205
CID:670703
PubChem ID:71415300
Update Time:2025-04-19

Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1R,2R)-
    • (1R,2R)-2-butyl-1-hydroxycyclopentane-1-carbonitrile
    • DTXSID40834720
    • 834885-70-0
    • Inchi: 1S/C10H17NO/c1-2-3-5-9-6-4-7-10(9,12)8-11/h9,12H,2-7H2,1H3/t9-,10+/m1/s1
    • InChI Key: BPGMMOKNYWTRSX-ZJUUUORDSA-N
    • SMILES: O[C@]1(C#N)CCC[C@H]1CCCC

Computed Properties

  • Exact Mass: 167.131014166g/mol
  • Monoisotopic Mass: 167.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 44Ų
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